N-cyclopropyl-3-[[(E)-2-phenylethenyl]sulfonylamino]benzamide

• IUPAC Name: N-cyclopropyl-3-[[(E)-2-phenylethenyl]sulfonylamino]benzamide
• InChI: InChI=1S/C18H18N2O3S/c21-18(19-16-9-10-16)15-7-4-8-17(13-15)20-24(22,23)12-11-14-5-2-1-3-6-14/h1-8,11-13,16,20H,9-10H2,(H,19,21)/b12-11+
• InChI Key: SHYNSXXORYKZJX-VAWYXSNFSA-N
• Canonical SMILES: C1CC1NC(=O)C2=CC(=CC=C2)NS(=O)(=O)C=CC3=CC=CC=C3
• Isomeric SMILES: C1CC1NC(=O)C2=CC(=CC=C2)NS(=O)(=O)/C=C/C3=CC=CC=C3
• Molecular Formula: C18H18N2O3S
• Molecular Weight: 342.4 g/mol
• CAS No.: 1090386-13-2

Description

N-cyclopropyl-3-[[(E)-2-phenylethenyl]sulfonylamino]benzamide, also known as CP-544326, is a small molecule inhibitor that has been studied for its potential therapeutic applications in various diseases.

Scientific Research Applications

• Catalytic Reactions and Mechanisms :

  • Tran et al. (2014) explored copper-catalyzed reactions of alkanes with amides, sulfonamides, and imides, including benzamides, to form N-alkyl products, elucidating the reaction mechanism and potential intermediates (Tran et al., 2014).

• Anticancer Properties :

  • Ravichandiran et al. (2019) reported the synthesis and biological evaluation of phenylaminosulfanyl-1,4-naphthoquinone derivatives, including benzamide compounds, which displayed potent cytotoxic activity against several human cancer cell lines (Ravichandiran et al., 2019).

• Cardiac Electrophysiological Activity :

  • A study by Morgan et al. (1990) described the synthesis and cardiac electrophysiological activity of N-substituted imidazolylbenzamides, which showed potency comparable to known selective class III agents (Morgan et al., 1990).

• Inhibition of Carbonic Anhydrases :

  • Supuran et al. (2013) investigated aromatic sulfonamide inhibitors of carbonic anhydrases, which exhibited nanomolar inhibitory concentration, indicating potential medical applications (Supuran et al., 2013).

• Activation of Soluble Guanylyl Cyclase :

  • Schindler et al. (2006) studied the mechanism of action of anthranilic acid derivatives as soluble guanylyl cyclase agonists, which could have implications for vasodilator drug development (Schindler et al., 2006).

• Type III Secretion Inhibition in Yersinia :

  • Kauppi et al. (2007) synthesized analogues of a type III secretion inhibitor in Yersinia, which has potential applications in preventing or treating bacterial infections (Kauppi et al., 2007).

• Remote Sulfonylation Reactions :

  • Xia et al. (2016) developed an efficient remote sulfonylation method for N-(quinolin-8-yl)benzamide derivatives using sodium sulfinates, contributing to environmentally friendly chemical processes (Xia et al., 2016).